Cas no 9004-74-4 (Methoxypolyethylene glycols)

Methoxypolyethylene glycols Properties

Names and Identifiers

• Methoxypolyethylene glycols
• 2-ethanediyl),.alpha.-methyl-.omega.-hydroxy-Poly(oxy-1
• alpha-methyl-omega-hydroxy-poly(oxy-2-ethanediyl)
• Ethyleneoxideadductofdiethyleneglycolmonomethylether
• methoxypolyethyleneglycol350
• methoxypolyethyleneglycol550
• monomethoxypolyethyleneglycol
• Poly(oxy-1,2-ethanediyl),.alpha.-methyl-.omega.-hydroxy-
• Poly(oxyethylenePoly(oxyethylene),.alpha.-methyl-.omega.-hydroxy
• Methoxypolyethylene glycol
• Polyethylene glycol monomethylether
• Polyethylene Glycol Monomethyl Ether 550
• Polyethylene Glycol Monomethyl Ether 2000
• Polyethylene Glycol Monomethyl Ether 400
• Polyethylene Glycol Monomethyl Ether 1000
• Polyethylene Glycol Monomethyl Ether 4000
• 2-Methoxyethanol
• Methoxypolyethyleneglycol,averageM.W.350
• mPEG
• Poly(Ethylene Glycol Methyl Ether)
• Poly(ethyleneglycolmethylether),averageM.W.350500GR
• Poly(ethyleneglycolmethylether),averageM.W.750500GR
• Poly(ethyleneglycolmethylether),averageM.W.7505GR
• Poly(oxy-​1,​2-​ethanediyl)​, α-​methyl-​ω-​hydroxy- Polymer
• POLYETHYLENE GLYCOL MONOMETHYL ETHER, 600
• Poly(ethylene glycol Methyl ether), average M.W. 750
• mono-Methyl polyethylene glycol 350
• Poly(ethylene glycol) monomethyl ether
• MPEG 350
• m-PEG-OH (MW 2000)
• Methoxypolyethylene glycol, average M.W. 550
• ETHYLENE GLYCOL 750 MONOMETHYL ETHER POLYMER
• ETHYLENE GLYCOL 5000 MONOMETHYL ETHER POLYMER
• ETHYLENE GLYCOL 550 MONOMETHYL ETHER POLYMER
• ETHYLENE GLYCOL 350 MONOMETHYL ETHER POLYMER
• ETHYLENE GLYCOL 1900 MONOMETHYL ETHER POLYMER
• METHOXY POLYETHYLENE GLYCOL 750
• +Expand

• MDL： MFCD00084416
• InChIKey： SBASXUCJHJRPEV-UHFFFAOYSA-N
• Inchi： 1S/C5H12O3/c1-7-4-5-8-3-2-6/h6H,2-5H2,1H3
• SMILES： C(COCCO)OC

Computed Properties

• Exact Mass: 0.00000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 76.05243
• Heavy Atom Count: 5
• Complexity: 14.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 0.00000
• PSA: 0.00000
• Refractive Index: n20/D 1.459
• Water Partition Coefficient: Slightly miscible with water.
• Boiling Point: >200°C/760mmHg
• Melting Point: 58.0 to 64.0 deg-C
• Vapor Pressure: 0.05 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 359.6 ° f < br / > Celsius: 182 ° C < br / >
• Solubility: H2O: 50 mg/mL at 25 °C, clear, colorless
• Color/Form: colorless liquid
• PH: 5.5-7.0 (25℃, 50mg/mL in H2O)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, strong bases.
• Solubility: Soluble in water with a solubility of 50 mg/ml at 25 ° C
• Sensitiveness: Easily absorb moisture
• Density: 1.094 g/mL at 25 °C

Methoxypolyethylene glycols Security Information

• RTECS：PE8271000
• WGK Germany：1
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：−20°C
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：warning
• TSCA：Yes
• FLUKA BRAND F CODES：3

Methoxypolyethylene glycols Customs Data

• HS CODE：29091990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials Polymeric Materials with Heteroatoms